Cas no 2155855-02-8 (methyl 8-oxa-2-azaspiro4.5decane-4-carboxylate hydrochloride)

• Product Name: methyl 8-oxa-2-azaspiro4.5decane-4-carboxylate hydrochloride
• CAS No: 2155855-02-8
• MF: C₁₀H₁₈ClNO₃
• MW: 235.707822322845
• CID: 5036922
• PubChem ID: 132354279
• Update Time: 2025-11-02

methyl 8-oxa-2-azaspiro4.5decane-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 8-oxa-2-azaspiro[4.5]decane-4-carboxylate hydrochloride
• methyl 8-oxa-2-azaspiro4.5decane-4-carboxylate hydrochloride

• Inchi： 1S/C10H17NO3.ClH/c1-13-9(12)8-6-11-7-10(8)2-4-14-5-3-10;/h8,11H,2-7H2,1H3;1H
• InChI Key： AFQLWDYNTLHZOC-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(CC1)CNCC2C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Topological Polar Surface Area: 47.6

Additional information on methyl 8-oxa-2-azaspiro4.5decane-4-carboxylate hydrochloride

Comprehensive Overview of Methyl 8-Oxa-2-Azaspiro[4.5]Decane-4-Carboxylate Hydrochloride (CAS No. 2155855-02-8)

Methyl 8-oxa-2-azaspiro[4.5]decane-4-carboxylate hydrochloride (CAS No. 2155855-02-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure. This compound belongs to the class of spirocyclic derivatives, which are increasingly explored for their potential applications in drug discovery and material science. The presence of both 8-oxa (oxygen-containing) and 2-aza (nitrogen-containing) moieties in its framework makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for spirocyclic compounds like methyl 8-oxa-2-azaspiro[4.5]decane-4-carboxylate hydrochloride has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in their potential as central nervous system (CNS) agents, given their ability to cross the blood-brain barrier. This aligns with current trends in neuroscience and mental health, where compounds with spiro architectures are being investigated for treating neurological disorders such as depression and anxiety.

The synthesis of CAS No. 2155855-02-8 involves multi-step organic reactions, including cyclization and esterification, followed by salt formation to yield the hydrochloride derivative. Its methyl ester group enhances solubility, making it suitable for further derivatization in medicinal chemistry. The compound's spiro[4.5]decane core also contributes to its conformational rigidity, a desirable trait for targeting specific protein binding sites.

From an industrial perspective, methyl 8-oxa-2-azaspiro[4.5]decane-4-carboxylate hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are optimizing its production to minimize waste and energy consumption. This resonates with the broader push for eco-friendly pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the integrity of the spirocyclic framework and confirm the absence of impurities, which is critical for its use in high-value applications. The compound's stability under various pH conditions is another area of active research, particularly for formulation development.

In summary, methyl 8-oxa-2-azaspiro[4.5]decane-4-carboxylate hydrochloride (CAS No. 2155855-02-8) represents a promising scaffold in modern chemistry. Its structural complexity and functional diversity make it a valuable tool for addressing contemporary challenges in drug design and sustainable synthesis. As interest in spirocyclic pharmacophores continues to rise, this compound is poised to play a pivotal role in advancing both academic research and industrial applications.